2-[(6-Nitro-1,3-benzothiazol-2-yl)amino]ethan-1-ol

• Molecular Formula: C9H9N3O3S
• Molecular Weight: 239.25 g/mol
• IUPAC Name: 2-[(6-nitro-1,3-benzothiazol-2-yl)amino]ethanol
• InChI: InChI=1S/C9H9N3O3S/c13-4-3-10-9-11-7-2-1-6(12(14)15)5-8(7)16-9/h1-2,5,13H,3-4H2,(H,10,11)
• InChI Key: VDOWYVHDYDSPSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)NCCO
• CAS No.: 78290-85-4

Description

2-[(6-Nitro-1,3-benzothiazol-2-yl)amino]ethan-1-ol is a compound that belongs to the class of benzothiazoles, which are heterocyclic compounds containing both sulfur and nitrogen atoms in their ring structure. Benzothiazoles are known for their diverse biological activities and are used in various fields such as medicinal chemistry, agriculture, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(6-Nitro-1,3-benzothiazol-2-yl)amino]ethan-1-ol typically involves the condensation of 2-aminobenzenethiol with aldehydes or ketones, followed by nitration to introduce the nitro group. The reaction conditions often include the use of acidic or basic catalysts and may involve heating to facilitate the reaction .

Industrial Production Methods

Industrial production methods for benzothiazole derivatives, including this compound, often involve multi-step synthesis processes. These methods may include the use of green chemistry principles, such as solvent-free reactions and microwave irradiation, to improve efficiency and reduce environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-[(6-Nitro-1,3-benzothiazol-2-yl)amino]ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The benzothiazole ring can undergo substitution reactions with various electrophiles and nucleophiles

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas and palladium on carbon for reduction reactions, and oxidizing agents like potassium permanganate for oxidation reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions include various substituted benzothiazole derivatives, which can have different biological and chemical properties depending on the substituents introduced .

Scientific Research Applications

2-[(6-Nitro-1,3-benzothiazol-2-yl)amino]ethan-1-ol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It has been studied for its potential antimicrobial and antitumor activities.

Medicine: The compound is investigated for its potential use in drug development, particularly for its anti-tubercular properties

Industry: It is used in the development of materials with specific properties, such as fluorescence and electroluminescence.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-[(6-Nitro-1,3-benzothiazol-2-yl)amino]ethan-1-ol include other benzothiazole derivatives such as:

• 2-ethyl-6-nitrobenzothiazole
• 2-methyl-6-nitrobenzothiazole
• 3-nitro-N-(2-thioxo-2,3-dihydro-1,3-benzothiazol-6-yl)benzamide .

Uniqueness

What sets this compound apart from other similar compounds is its specific combination of functional groups, which confer unique chemical and biological properties.